Cas no 14028-44-5 (Amoxapine)

• Product Name: Amoxapine
• CAS No: 14028-44-5
• Molecular Formula: C₁₇H₁₆ClN₃O
• Molecular Weight: 313.7814
• MDL: MFCD00069210
• CID: 49608
• PubChem ID: 2170

Amoxapine Properties

Names and Identifiers

• Amoxapine
• 2-Chloro-11-(1-piperazinyl)dibenzo[b,f][1,4]oxazepine
• amoxan
• Amoxepine
• Ascendin
• Asendin
• Asendis
• CL 67772
• CL-67.772
• 8-chloro-6-piperazin-1-ylbenzo[b][1,4]benzoxazepine
• CL-67772
• METHYL 5-BROMOBENZOFURAN-2-CARBOXYLATE
• 2-Chlor-11-(1-piperazinyl)dibenz<b.f><1.4>oxazepin
• 2-Chloro-11-(1-piperazinyl)dibenz[b,f][1,4]oxazepine
• Amoxapina
• Amoxapinum
• Defanyl
• Demolox
• Moxadil
• N-desmethylloxapine
• cl67772
• Desmethylloxapin
• Amoxapinum [INN-Latin]
• Amoxapina [INN-Spanish]
• C17H16ClN3O
• MLS000069371
• NSC759559
• AMOXAPINE [JAN]
• NSC 759559
• CHEBI:2675
• Prestwick0_000102
• HMS3259G08
• AC-5495
• Prestwick1_000102
• NCGC00015004-10
• HMS3260G14
• NCGC00260801-01
• L001293
• HMS2231E13
• 2-Chloro-11-(1-piperazinyl)dibenzo[b,f]-1,4-oxazepine
• 13-chloro-10-(piperazin-1-yl)-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7,9,12,14-heptaene
• 2-Chloro-11-(piperazin-1-yl)dibenzo(b,f)(1,4)oxazepine
• Amoxapine (USAN:USP:INN:BAN:JAN)
• CAS-14028-44-5
• Prestwick3_000102
• AMOXAPINE [WHO-DD]
• AMOXAPINE [INN]
• 2-Chloro-11-piperazin-1-yl-dibenzo[b,f][1,4]oxazepine
• BPBio1_000094
• AMOXAPINE (USP MONOGRAPH)
• NCGC00015004-22
• HMS2093N08
• D00228
• EU-0100116
• PDSP2_001593
• BDBM22870
• A807639
• HMS3370P03
• SR-01000003001
• Tox21_500116
• Prestwick2_000102
• 2-Chloro-11-(1-piperazinyl)dibenzo[b,f][1,4]oxazepine #
• NCGC00023887-04
• amoxipine
• NC00546
• AMOXAPINE (USP IMPURITY)
• Spectrum4_001218
• NCGC00015004-09
• NCGC00015004-13
• AMOXAPINE [USAN]
• Spectrum5_001284
• NCGC00015004-08
• BA164170
• DivK1c_000236
• AB00052421_14
• KBio3_001874
• DIBENZ(b,f)(1,4)OXAZEPINE, 2-CHLORO-11-(1-PIPERAZINYL)-
• Tox21_110064_1
• 2-Chloro-11-(1-piperazinyl)dibenz(b,f)(1,4)oxazepine
• BRN 0832057
• NCGC00015004-06
• 8-chloro-6-(1-piperazinyl)benzo[b][1,4]benzoxazepine
• HY-B0991
• NCGC00015004-04
• BRD-K02265150-001-15-8
• Lopac-A-129
• Dibenz[b,f][1,4]oxazepine, 2-chloro-11-(1-piperazinyl)-
• Desmethylloxapine
• Amoxapine, 1.0 mg/mL in methanol, certified reference material
• Amoxapina (INN-Spanish)
• NCGC00015004-02
• KBioGR_001656
• PDSP1_001609
• Asendin (TN)
• NCGC00023887-03
• SR-01000003001-4
• NS00010454
• HMS500L18
• 13-chloro-10-(piperazin-1-yl)-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,9,12,14-heptaene
• Amoxapin
• KBioSS_000926
• MALEICACIDMONOSODIUMSALT
• 2-Chloro-11-(1-piperazinyl)dibenz[b,f]-1,4-oxazepine
• NCGC00015004-16
• CCG-39135
• CL 67,772
• DTXSID7022598
• 14028-44-5
• AMOXAPINE (MART.)
• KBio2_006062
• NCGC00023887-06
• NCGC00015004-11
• Lopac0_000116
• Spectrum2_001245
• NCGC00255124-01
• Dibenzo[b,f][1,4]oxazepine, 2-chloro-11-(1-piperazinyl)-
• Amoxapine [USAN:USP:INN:BAN:JAN]
• CL-67,772
• Q58356
• EINECS 237-867-1
• SBI-0050104.P003
• 8-chloro-6-piperazin-1-ylbenzo[b][1,5]benzoxazepine
• BSPBio_002654
• Pharmakon1600-02300161
• J-007373
• N06AA17
• 2-Chlor-11-(1-piperazinyl)dibenz(b,f)(1,4)oxazepin
• CPD000058416
• KBio1_000236
• FT-0662122
• AMOXAPINE [USP MONOGRAPH]
• 8-chloranyl-6-piperazin-1-yl-benzo[b][1,4]benzoxazepine
• UNII-R63VQ857OT
• SPECTRUM2300161
• HMS1568E06
• REGID_for_CID_2170
• s4218
• T70258
• NCGC00015004-03
• CS-4485
• Tox21_110064
• LOXAPINE SUCCINATE IMPURITY, AMOXAPINE-(USP IMPURITY)
• SY052450
• AMOXAPINE [MART.]
• HMS2089G10
• LP00116
• Spectrum_000446
• 2-chloro-11-piperazin-1-yldibenzo[b,f][1,4]oxazepine
• Amoxapine, Pharmaceutical Secondary Standard; Certified Reference Material
• HMS2095E06
• Amoxapine, 1mg/ml in Methanol
• Tox21_302352
• NCGC00015004-05
• NSC-759559
• MFCD00069210
• KBio2_000926
• LOXAPINE SUCCINATE IMPURITY, AMOXAPINE- [USP IMPURITY]
• DTXCID102598
• (E)-2-chloro-11-(piperazin-1-yl)dibenzo[b,f][1,4]oxazepine
• Amoxapine (JP17/USP/INN)
• A-129
• AB00052421_15
• AB00052421-13
• BSPBio_000084
• Amoxapine, United States Pharmacopeia (USP) Reference Standard
• SDCCGSBI-0050104.P004
• SPBio_002023
• Opera_ID_33
• Spectrum3_001067
• FT-0659871
• AMOXAPINE [ORANGE BOOK]
• 2-chloro-11-(piperazin-1-yl)dibenzo[b,f][1,4]oxazepine
• HMS3712E06
• 13-chloro-10-(piperazin-1-yl)-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,9,12,14-heptaene
• KBio2_003494
• SPBio_001150
• SCHEMBL33950
• EN300-123014
• R63VQ857OT
• DB00543
• AMOXAPINE [MI]
• CHEMBL1113
• IDI1_000236
• NCGC00015004-01
• Prestwick_503
• BRD-K02265150-001-05-9
• KS-1197
• AKOS015895092
• Amoxapinum (INN-Latin)
• NCGC00015004-07
• AMOXAPINE (USP-RS)
• SR-01000003001-6
• GTPL201
• AMOXAPINE [USP-RS]
• SR-01000003001-2
• AMOXAPINE [VANDF]
• 8-chloro-6-piperazin-1-yl-benzo[b][1,4]benzoxazepine
• SMR000058416
• NINDS_000236
• AMOXAPINE [USP IMPURITY]
• NCGC00023887-05
• A2499
• BRD-K02265150-001-27-3
• LOXAPINE_met006
• BRD-K02265150-001-25-7
• BRD-K02265150-001-26-5

• MDL： MFCD00069210
• InChIKey： QWGDMFLQWFTERH-UHFFFAOYSA-N
• Inchi： 1S/C17H16ClN3O/c18-12-5-6-15-13(11-12)17(21-9-7-19-8-10-21)20-14-3-1-2-4-16(14)22-15/h1-6,11,19H,7-10H2
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])C(=NC1=C([H])C([H])=C([H])C([H])=C1O2)N1C([H])([H])C([H])([H])N([H])C([H])([H])C1([H])[H]
• BRN： 0832057

Computed Properties

• Exact Mass: 313.09800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 313.098
• Heavy Atom Count: 22
• Complexity: 424
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 36.9

Experimental Properties

• LogP: 3.13150
• PSA: 36.86000
• Merck: 576
• Refractive Index: 1.5800 (estimate)
• Boiling Point: 469.9°C at 760 mmHg
• Melting Point: 178.0 to 182.0 deg-C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 9℃
• Solubility: methanol: soluble
• Color/Form: 1.0 mg/mL in methanol
• Color/Form: Powder
• Solubility: Insoluble
• Density: 1.2613 (rough estimate)

Amoxapine Security Information

• Symbol:
• RTECS：HQ4025500
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22
• Hazard Level：6.1(b)
• Dangerous goods sign：
• Hazardous Material transportation number：3249
• Hazard Statement： H302
• Warning Statement： P201-P202-P260-P264-P270-P280-P301+P312+P330-P308+P311-P405-P501
• Prompt：dangerous
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 22
• Signal Word：Warning
• Toxicity：LD50 in mice (mg/kg): 122 i.p.; 112 orally (Howell, 1972)
• HazardClass：6.1(b)

Amoxapine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Dibenzoxazepines